Cas no 1305711-89-0 (4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride)

• Product Name: 4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride
• CAS No: 1305711-89-0
• MF: C₁₂H₂₄ClNO
• MW: 233.778062820435
• CID: 4587098
• Update Time: 2025-06-26

4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride

• Inchi： 1S/C12H23NO.ClH/c1-10-2-4-11(5-3-10)14-12-6-8-13-9-7-12;/h10-13H,2-9H2,1H3;1H
• InChI Key： LWPIOINTPYAMDX-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CCC(C)CC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride

Comprehensive Overview of 4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride (CAS No. 1305711-89-0)

4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride (CAS No. 1305711-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and 4-methylcyclohexyl ether moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for piperidine derivatives has surged due to their role in developing novel therapeutics. The hydrochloride salt form of this compound improves solubility, making it a preferred choice for formulation studies. With the rise of AI-driven drug discovery and computational chemistry, compounds like 4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride are being screened for their interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels.

The synthesis of CAS No. 1305711-89-0 involves multi-step organic reactions, including etherification and salt formation, which are critical for achieving high purity. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to validate its structure and purity. This compound’s stability under various pH conditions makes it suitable for preclinical studies and formulation optimization.

From an industrial perspective, 4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with global trends toward environmentally friendly manufacturing. Additionally, its potential as a building block for high-value intermediates has made it a focal point in custom synthesis services.

Given the growing interest in central nervous system (CNS) therapeutics, this compound’s piperidine core is being investigated for its ability to cross the blood-brain barrier (BBB). Such properties are crucial for developing treatments for neurodegenerative diseases and chronic pain. The 4-methylcyclohexyl group further enhances lipophilicity, a key factor in drug delivery systems.

In summary, 4-[(4-methylcyclohexyl)oxy]piperidine hydrochloride (CAS No. 1305711-89-0) represents a promising candidate for advancing medicinal chemistry and pharmaceutical innovation. Its applications span from small-molecule drugs to functional materials, making it a versatile subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.